Cas no 2413869-85-7 (5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole)

• Product Name: 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole
• CAS No: 2413869-85-7
• MF: C₁₅H₁₁ClFNO₂
• MW: 291.704746484756
• MDL: MFCD32662759
• CID: 5184835
• Update Time: 2025-10-17

5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-[1-(4-fluorophenoxy)ethyl]-
• 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole

• MDL： MFCD32662759
• Inchi： 1S/C15H11ClFNO2/c1-9(19-12-5-3-11(17)4-6-12)15-18-13-8-10(16)2-7-14(13)20-15/h2-9H,1H3
• InChI Key： IEDGAAHFJIEVKF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N=C1C(OC1=CC=C(F)C=C1)C

Additional information on 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole

5-Chloro-2-1-(4-Fluorophenoxy)ethyl-1,3-Benzoxazole: A Comprehensive Overview

5-Chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole (CAS No. 2413869-85-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole make it a promising candidate for various therapeutic applications.

The chemical structure of 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole consists of a benzoxazole core with a chloro substituent at the 5-position and a 4-fluorophenoxyethyl group at the 2-position. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The chloro substituent enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The 4-fluorophenoxyethyl group, on the other hand, contributes to the compound's stability and binding affinity to target proteins.

Recent studies have explored the potential therapeutic applications of 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole. One notable area of research is its anticancer activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. Additionally, 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole has been found to inhibit key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole has also shown promise in treating inflammatory diseases. Inflammatory conditions are characterized by excessive production of pro-inflammatory cytokines and chemokines. Research has demonstrated that this compound can effectively suppress the production of these inflammatory mediators by modulating the activity of transcription factors such as NF-κB and AP-1. This makes it a potential candidate for developing new anti-inflammatory drugs.

The pharmacokinetic profile of 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole is another important aspect that has been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties are crucial for ensuring that the drug reaches its target tissues at therapeutic concentrations without causing significant side effects. Furthermore, the compound's stability under physiological conditions suggests that it may have a long half-life in vivo, which could be advantageous for sustained drug delivery.

The safety profile of 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole has also been evaluated in preclinical studies. Toxicity assessments in rodents have revealed that this compound is well-tolerated at therapeutic doses and does not cause significant organ toxicity or adverse effects on major physiological parameters. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 5-chloro-2-1-(4-fluorophenoxy)ethyl-1,3-benzoxazole (CAS No. 2413869-85-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.